N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide

• IUPAC Name: N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide
• InChI: InChI=1S/C14H20N2O/c1-11-5-3-4-6-12(11)9-14(17)16(2)13-7-8-15-10-13/h3-6,13,15H,7-10H2,1-2H3
• InChI Key: DETWFVHEBHICRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N(C)C2CCNC2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide, also known as MPHP, is a synthetic drug that belongs to the class of cathinone derivatives. MPHP has gained popularity among recreational drug users due to its stimulant properties, which are similar to those of amphetamines. However, MPHP has also been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide acts as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels leads to a stimulation of the central nervous system, which results in the stimulant effects of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide.
Biochemical and physiological effects:
The biochemical and physiological effects of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide include increased heart rate, blood pressure, and body temperature. N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide also causes the release of dopamine and norepinephrine, which leads to feelings of euphoria and increased energy levels. However, prolonged use of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide can lead to negative effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide has several advantages for use in laboratory experiments, including its low cost and ease of synthesis. However, the use of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide in laboratory experiments is limited by its potential for abuse and its negative effects on the central nervous system.

Future Directions

There are several potential future directions for research on N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide. One area of research could focus on the development of new drugs based on the structure of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide that have fewer negative side effects. Another area of research could investigate the potential use of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide as a treatment for other psychiatric disorders such as ADHD or bipolar disorder. Finally, research could focus on the development of new methods for the synthesis of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide involves the reaction of 2-methylphenylacetonitrile with pyrrolidine and methylamine. The resulting product is then acetylated with acetic anhydride to form N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide. The synthesis of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide has been the subject of several scientific studies due to its potential applications in the field of medicine. One study investigated the effects of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide on the central nervous system and found that it has a similar mechanism of action to other stimulant drugs such as amphetamines. Another study investigated the potential use of N-methyl-2-(2-methylphenyl)-N-pyrrolidin-3-ylacetamide as a treatment for depression and found that it had antidepressant effects in animal models.